2-(benzylsulfanyl)-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[(1-pyrimidin-2-ylpyrrolidin-2-yl)methyl]acetamide
• InChI: InChI=1S/C18H22N4OS/c23-17(14-24-13-15-6-2-1-3-7-15)21-12-16-8-4-11-22(16)18-19-9-5-10-20-18/h1-3,5-7,9-10,16H,4,8,11-14H2,(H,21,23)
• InChI Key: CHQJXDVDITZEHA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C2=NC=CC=N2)CNC(=O)CSCC3=CC=CC=C3
• Molecular Formula: C18H22N4OS
• Molecular Weight: 342.5 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding the methods used to create the compound. This could involve various chemical reactions, the use of catalysts, and specific conditions such as temperature and pressure.

Molecular Structure Analysis

Molecular structure analysis involves understanding the 3D arrangement of atoms in a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used to determine molecular structure.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes understanding the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, reactivity, and stability. These properties can often be found in chemical databases.

Scientific Research Applications

Organic Synthesis

This compound is used in the synthesis of 2-substituted pyrimidines , which are important building blocks in organic chemistry. .

Medicinal Chemistry

In medicinal chemistry, derivatives of this compound are explored for their potential therapeutic applications. For instance, related structures have been investigated for the treatment of sickle cell disease . .

Mechanism of Action

If the compound is biologically active, the mechanism of action refers to its interaction with biological systems. This could involve binding to specific receptors, inhibition of certain pathways, or other biochemical interactions.

Safety and Hazards

Safety and hazard analysis involves understanding the potential risks associated with the compound. This could include toxicity, flammability, environmental impact, and precautions for handling and storage.